3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C24H20ClN3O2S
• Molecular Weight: 450 g/mol
• IUPAC Name: 6-amino-N-(4-chlorophenyl)-8-(4-methoxyphenyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
• InChI: InChI=1S/C24H20ClN3O2S/c1-30-16-11-5-13(6-12-16)19-17-3-2-4-18(17)28-24-20(19)21(26)22(31-24)23(29)27-15-9-7-14(25)8-10-15/h5-12H,2-4,26H2,1H3,(H,27,29)
• InChI Key: SCVZTEYRKPSSKO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=C3C(=C(SC3=NC4=C2CCC4)C(=O)NC5=CC=C(C=C5)Cl)N

Description

3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide, also known as CT-3, is a synthetic compound that belongs to the class of cyclopenta[b]thiophene derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The exact mechanism of action of 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways and molecular targets. 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been found to inhibit the activity of the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer. It also inhibits the activity of the MAPK/ERK signaling pathway, which is involved in cell growth and differentiation. 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has also been shown to activate the Nrf2/ARE signaling pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to protect neurons from oxidative stress and prevent neurodegeneration.

Advantages and Limitations for Lab Experiments

3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the laboratory, and its chemical structure can be modified to improve its pharmacological properties. 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has also been found to exhibit good bioavailability and pharmacokinetic properties. However, there are also some limitations to using 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity need to be further investigated.

Future Directions

There are several future directions for the research on 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide. One potential area of research is the development of 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide derivatives with improved pharmacological properties. Another area of research is the investigation of the molecular targets and signaling pathways involved in the therapeutic effects of 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide. In addition, further studies are needed to investigate the potential side effects and toxicity of 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide, as well as its potential interactions with other drugs. Finally, more research is needed to evaluate the potential therapeutic applications of 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide in various diseases, including cancer, inflammation, and neurological disorders.
Conclusion:
In conclusion, 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide can be easily synthesized in the laboratory, and its chemical structure can be modified to improve its pharmacological properties. However, further studies are needed to investigate its mechanism of action, potential side effects and toxicity, and potential interactions with other drugs. Overall, 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has great potential as a research tool and a therapeutic agent for various diseases.

Synthesis Methods

3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The most commonly used method involves the reaction of 4-chloroaniline with 4-methoxybenzaldehyde in the presence of sodium acetate and acetic anhydride to form 4-(4-methoxyphenyl)-3-(4-chlorophenyl)but-3-en-2-one. This intermediate is then reacted with cyclopentanethiol in the presence of sodium methoxide to form 3-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydrocyclopenta[b]thiophene-2-carbaldehyde. Finally, the aldehyde group is converted to an amide group by reacting with 3-aminopyridine in the presence of acetic anhydride and pyridine to form 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide.

Scientific Research Applications

3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. In vitro studies have shown that 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, 3-amino-N-(4-chlorophenyl)-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to protect neurons from oxidative stress and prevent neurodegeneration.